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An In-depth Technical Guide to the Chemical Structure and Properties of Deoxythymidine

Introduction
Deoxythymidine, also known as thymidine, is a pyrimidine deoxynucleoside fundamental to

molecular biology and medicine.[1] It is one of the four essential nucleoside building blocks of

deoxyribonucleic acid (DNA), where it pairs with deoxyadenosine.[1][2] Composed of a

deoxyribose sugar linked to the pyrimidine base thymine, deoxythymidine plays a critical role in

DNA replication and repair.[1][3] Its significance extends to its use in synchronizing cell cultures

in the G1/early S phase and as a precursor in the synthesis of crucial antiviral drugs, such as

Azidothymidine (AZT) used in HIV treatment.[1][4] This guide provides a detailed overview of

its chemical structure, physicochemical and spectroscopic properties, biological roles, and key

experimental protocols relevant to researchers in drug development and life sciences.

Chemical Structure
Deoxythymidine is a nucleoside composed of a pyrimidine base, thymine, covalently bonded to

a deoxyribose sugar via a β-N1-glycosidic bond.[5] The systematic IUPAC name is 1-

[(2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4(1H,3H)-dione.[1]

Unlike the ribonucleosides found in RNA, the sugar in deoxythymidine is 2'-deoxyribose,

meaning it lacks a hydroxyl group at the 2' position of the pentose ring.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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